N-(4-acetamidophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide
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Description
N-(4-acetamidophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide, also known as MAQ, is a synthetic compound that has gained much attention in the field of medicinal chemistry due to its potential therapeutic applications. MAQ is a derivative of quinoline and has been shown to exhibit a variety of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.
Scientific Research Applications
Antifungal and Antimicrobial Properties
Research has identified derivatives similar to N-(4-acetamidophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide as having significant antifungal and antimicrobial activities. For example, 2-(2-oxo-morpholin-3-yl)-acetamide derivatives were found to be potent antifungal agents against Candida and Aspergillus species, showing promise in the treatment of fungal infections (Bardiot et al., 2015). Similarly, another study synthesized 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, demonstrating variable antimicrobial activity and hemolytic activity, indicating their potential for further biological screening (Gul et al., 2017).
Structural Studies and Chemical Synthesis
The structural aspects and synthesis of compounds related to N-(4-acetamidophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide have been extensively studied. For instance, the synthesis of N-{2-[3-(3-formyl-2-oxoquinolin-1(2H)-yl)prop-1-ynyl]phenyl}acetamide demonstrates the versatility of these compounds in chemical synthesis, offering insights into their potential applications in medicinal chemistry (Durgadas et al., 2013). Structural studies have also revealed the formation of complex inclusion compounds and salts, shedding light on the physicochemical properties of such molecules (Karmakar et al., 2007).
Therapeutic and Biological Activity
The therapeutic potential of compounds related to N-(4-acetamidophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide extends beyond antifungal and antimicrobial effects. For example, novel quinazolinyl acetamides have been designed for their analgesic and anti-inflammatory activities, highlighting the broad therapeutic applications of these molecules (Alagarsamy et al., 2015). Additionally, the development of N-[4-(1-Cyclobutylpiperidin-4-yloxy)phenyl]-2-(morpholin-4-yl)acetamide dihydrochloride showcases the efforts to create potent, selective, and orally active compounds with significant biological activity (Nirogi et al., 2019).
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O4/c1-16(28)24-18-6-8-19(9-7-18)25-22(29)15-31-20-4-2-3-17-5-10-21(26-23(17)20)27-11-13-30-14-12-27/h2-10H,11-15H2,1H3,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWOXZWKJCFNFRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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